2-[(2-methylpropanoyl)amino]-N-(pyridin-3-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C19H23N3O2S
• Molecular Weight: 357.5 g/mol
• IUPAC Name: 2-(2-methylpropanoylamino)-N-(pyridin-3-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C19H23N3O2S/c1-12(2)17(23)22-19-16(14-7-3-4-8-15(14)25-19)18(24)21-11-13-6-5-9-20-10-13/h5-6,9-10,12H,3-4,7-8,11H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key: XTCKRXFFJPMIEL-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=C(C2=C(S1)CCCC2)C(=O)NCC3=CN=CC=C3

Description

2-[(2-methylpropanoyl)amino]-N-(pyridin-3-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, also known as Compound A, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields including medicinal chemistry, drug discovery, and biological research. This compound belongs to the class of benzothiophene derivatives and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 2-[(2-methylpropanoyl)amino]-N-(pyridin-3-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide A is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and receptors involved in various cellular processes. It has been shown to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression, leading to the upregulation of tumor suppressor genes and downregulation of oncogenes. Moreover, 2-[(2-methylpropanoyl)amino]-N-(pyridin-3-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide A has been found to inhibit the activity of proteasomes, which are involved in the degradation of proteins, leading to the accumulation of misfolded proteins and ultimately inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-[(2-methylpropanoyl)amino]-N-(pyridin-3-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide A has been found to exhibit various biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and modulation of gene expression. It has also been shown to possess anti-inflammatory and antioxidant properties, which can help in reducing oxidative stress and inflammation in various diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[(2-methylpropanoyl)amino]-N-(pyridin-3-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide A in lab experiments is its potent activity against cancer cells, making it a useful tool for studying cancer biology and developing novel therapeutics. Moreover, its ability to inhibit the activity of histone deacetylases and proteasomes makes it a valuable tool for studying epigenetic regulation and protein degradation pathways. However, one of the limitations of using 2-[(2-methylpropanoyl)amino]-N-(pyridin-3-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide A is its complex synthesis method, which requires expertise in synthetic organic chemistry.

Future Directions

There are several future directions for the research on 2-[(2-methylpropanoyl)amino]-N-(pyridin-3-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide A. One of the potential directions is to explore its activity against other types of cancer and to investigate its mechanism of action in more detail. Moreover, the development of more efficient synthesis methods for 2-[(2-methylpropanoyl)amino]-N-(pyridin-3-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide A can help in its wider application in various fields. Furthermore, the identification of its molecular targets can help in the development of more potent and specific therapeutics. Overall, the research on 2-[(2-methylpropanoyl)amino]-N-(pyridin-3-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide A has shown promising results and holds great potential for the development of novel therapeutics and biological tools.

Synthesis Methods

The synthesis method of 2-[(2-methylpropanoyl)amino]-N-(pyridin-3-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide A involves the reaction of 2-aminothiophenol with acetic anhydride to form 2-acetamidothiophenol. The resulting compound is then reacted with 2-bromo-3-methylpropionic acid to obtain 2-[(2-methylpropanoyl)amino]-N-(pyridin-3-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. The synthesis of 2-[(2-methylpropanoyl)amino]-N-(pyridin-3-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide A is a multi-step process that requires expertise in synthetic organic chemistry.

Scientific Research Applications

2-[(2-methylpropanoyl)amino]-N-(pyridin-3-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide A has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been found to exhibit potent anticancer activity by inhibiting the growth of cancer cells in vitro and in vivo. It has also been shown to possess anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of various inflammatory diseases. Moreover, 2-[(2-methylpropanoyl)amino]-N-(pyridin-3-ylmethyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide A has been found to inhibit the activity of enzymes such as histone deacetylases and proteasomes, which are involved in various cellular processes, making it a promising lead compound for the development of novel therapeutics.